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Abstract
2-Undecanone, a saturated methyl ketone and a significant volatile organic compound (VOC),

is a naturally occurring substance found in a variety of plants and fruits, including rue, wild

tomatoes, bananas, and cloves.[1][2] It is characterized by a strong, fatty, and floral odor.

Beyond its role in the flavor and fragrance industry, 2-undecanone has garnered considerable

scientific interest due to its potent insect-repellent properties, positioning it as a viable

alternative to synthetic repellents like DEET.[3][4][5] This technical guide provides a

comprehensive overview of 2-undecanone, encompassing its physicochemical properties,

natural occurrence, synthesis, and diverse applications. A key focus is placed on its biological

activities, including its interaction with immune cells and its role in cellular signaling pathways.

Detailed experimental protocols for key assays and relevant data are presented to support

researchers, scientists, and drug development professionals in their work with this multifaceted

compound.

Physicochemical Properties of 2-Undecanone
2-Undecanone, also known as methyl nonyl ketone, is a colorless to slightly yellow oily liquid.

[3][6] It is soluble in organic solvents such as ethanol, ether, and acetone but is insoluble in

water.[6][7] A comprehensive summary of its physical and chemical properties is provided in

Table 1.

Table 1: Physicochemical Properties of 2-Undecanone
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Property Value Reference

Molecular Formula C₁₁H₂₂O [2][5][8]

Molecular Weight 170.3 g/mol [8]

CAS Number 112-12-9 [3][8]

Appearance Colorless to light yellow liquid [3][5][8]

Odor
Strong, characteristic rue-like,

sweet, peach-like on dilution
[3]

Melting Point 11-13 °C (lit.) [3]

Boiling Point 231-232 °C (lit.) [3]

Density 0.825 g/mL at 25 °C (lit.) [3]

Vapor Pressure <1 mm Hg (20 °C) [3]

Flash Point 89 °C (closed cup) [6][9]

Refractive Index n20/D 1.43 (lit.) [3]

Solubility
Insoluble in water; Soluble in

organic solvents
[6][7]

Natural Occurrence and Biosynthesis
2-Undecanone is a naturally occurring compound found in a wide array of plant species and

fruits. It is a significant component of the essential oil of rue (Ruta graveolens).[7] Other natural

sources include bananas, cloves, ginger, guava, strawberries, and wild-grown tomatoes.[1][2]

In some plants, it is synthesized in glandular trichomes and is believed to play a role in defense

against herbivores.

Metabolic engineering efforts have successfully established pathways for the biosynthesis of 2-
undecanone in microorganisms like Escherichia coli.[10][11] This is typically achieved by

leveraging the β-oxidation pathway and introducing specific thioesterases and other enzymes

to convert fatty acids into the desired methyl ketone.[10][11]
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Applications
The applications of 2-undecanone are diverse, ranging from fragrances and flavorings to more

specialized uses in pest control and potentially in medicine.

Insect Repellent
The most prominent application of 2-undecanone is as an insect repellent.[1][2][12] It is the

active ingredient in some commercially available dog and cat repellents and has been

investigated as a mosquito and tick repellent for human use.[2][4][13] Its efficacy is often

compared to that of DEET.[3][4]

Flavor and Fragrance
Due to its strong and characteristic odor, 2-undecanone is used in the perfumery and flavoring

industries to impart fruity and floral notes.[1][2]

Antimicrobial and Nematicidal Activity
Research has indicated that 2-undecanone possesses antimicrobial properties, with the

potential for use in food preservation.[8] It has also demonstrated nematicidal activity against

root-knot nematodes, suggesting its potential as a biocontrol agent in agriculture.[14]

Biological Activity and Signaling Pathways
Recent studies have begun to elucidate the specific biological effects of 2-undecanone at the

cellular level, revealing its interaction with key signaling pathways involved in inflammation and

immune response.

Modulation of Neutrophil Activity
2-Undecanone, a volatile organic compound produced by Pseudomonas aeruginosa, has

been shown to modulate neutrophil activity.[15] It acts as a chemoattractant for neutrophils,

stimulating their migration. This process is mediated through a Gαi-protein coupled receptor

and phospholipase C (PLC)-dependent calcium signaling.[15]
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2-Undecanone Induced Neutrophil Chemotaxis Pathway
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Protective Mechanism of 2-Undecanone Against PM2.5-Induced Inflammation

PM2.5

Oxidative Stress (ROS)

2-Undecanone

Nrf2

activates

Cardioprotection

NF-κB Activation

activates

HO-1

induces

inhibits inhibits

Cardiac Inflammation
(e.g., increased cytokines)

reduces

promotes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for 2-Undecanone Synthesis

Reactants:
Decanoic Acid + Acetic Acid

Ketonization Reaction
(High Temperature)
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(e.g., Thorium oxide)

Crude Product Mixture

Purification
(e.g., Fractional Distillation)

Pure 2-Undecanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2.18. Knock down of NRF2 expression by siRNA [bio-protocol.org]

2. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7801925?utm_src=pdf-body-img
https://www.benchchem.com/product/b7801925?utm_src=pdf-custom-synthesis
https://bio-protocol.org/exchange/minidetail?id=17074851&type=30
https://hellobio.com/h2dcfda-ros-assay-kit-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. criver.com [criver.com]

4. arigobio.com [arigobio.com]

5. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]

6. contractlaboratory.com [contractlaboratory.com]

7. Detection of Intracellular Reactive Oxygen Species (CM-H2DCFDA) [bio-protocol.org]

8. Western blot analysis of NF-κB p65 and NF-κB phosphorylated (p)p65 [bio-protocol.org]

9. jetir.org [jetir.org]

10. Molecular and Cellular Response of the Myocardium (H9C2 Cells) Towards Hypoxia and
HIF-1α Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

11. Biological Dose Response to PM2.5: Effect of Particle Extraction Method on Platelet and
Lung Responses - PMC [pmc.ncbi.nlm.nih.gov]

12. microbe-investigations.com [microbe-investigations.com]

13. Fine particulate matter (PM2.5) enhances allergic sensitization in BALB/c mice - PMC
[pmc.ncbi.nlm.nih.gov]

14. WO2013112562A1 - A method for synthesis of ketones from plant oils - Google Patents
[patents.google.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Undecanone as a Volatile Organic Compound: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#2-undecanone-as-a-volatile-organic-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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